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Compound of Interest

Compound Name: AZD5597

Cat. No.: B10789078

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and stability of AZD5597,
a potent inhibitor of Cyclin-Dependent Kinase 1 (CDK1) and Cyclin-Dependent Kinase 2
(CDK2). The provided protocols and data are intended to guide researchers in the effective use
of AZD5597 for in vitro and in vivo experiments.

Overview of AZD5597

AZD5597 is a small molecule inhibitor that targets CDK1 and CDK2, key regulators of the cell
cycle.[1] By inhibiting these kinases, AZD5597 can induce cell cycle arrest, making it a
compound of interest for cancer research. Its excellent physicochemical properties and
pharmacokinetic profile make it suitable for a range of experimental applications.[1][2]

Solubility of AZD5597

AZD5597 exhibits solubility in various organic solvents and has notable aqueous solubility. The
following table summarizes its solubility in different solvents.
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Solvent/System Solubility Concentration Notes

Aqueous Solution Excellent > 50 mg/mL [1]

DMSO Soluble 10 mM [3]
Data from initial

Methanol Soluble - )
screening.
Contradictory to some
reports, initial
dissolution in an

Water Poorly Soluble - ] ]
organic solvent is
recommended for
aqueous dilutions.
10% DMSO, 40%

In Vivo Formulation 1 > 2.5 mg/mL 5.71 mM PEG300, 5% Tween-
80, 45% Saline.[4]
10% DMSO, 90%

In Vivo Formulation 2 = 2.5 mg/mL 5.71 mM (20% SBE-B-CD in
Saline).[4]

_ _ 10% DMSO, 90%
In Vivo Formulation 3 > 2.5 mg/mL 5.71 mM

Corn Oil.[4]

Stability of AZD5597

AZD5597 demonstrates good stability under various storage conditions, both as a solid and in

solution.
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Storage ]
Form Duration Notes
Temperature
Solid -20°C > 4 years Long-term storage.
i Stable during ordinary
Solid Room Temperature A few weeks o
shipping.[5]
Recommended for
Stock Solution in
-80°C 6 months long-term storage of
DMSO _
stock solutions.[4]
Stock Solution in Protect from light.[3]
-20°C 1 - 6 months
DMSO [4]
Aqueous Solution (pH N Excellent hydrolytic
Not Specified t¥2 > 100 days N
4-10) stability.[1]
N Good stability in
Plasma Not Specified > 18 hours

plasma.[1]

Signaling Pathway of AZD5597 Action

AZD5597 functions by inhibiting CDK1 and CDK2, which are crucial for cell cycle progression.
This inhibition leads to cell cycle arrest at the G1/S and G2/M checkpoints.
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AZD5597 inhibits CDK1/2, leading to cell cycle arrest.

Experimental Protocols
Preparation of Stock Solutions

Materials:

e AZD5597 powder

¢ Anhydrous DMSO

« Sterile microcentrifuge tubes or vials

Protocol:

* Weigh the required amount of AZD5597 powder in a sterile container.

+ Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b10789078?utm_src=pdf-body-img
https://www.benchchem.com/product/b10789078?utm_src=pdf-body
https://www.benchchem.com/product/b10789078?utm_src=pdf-body
https://www.benchchem.com/product/b10789078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Vortex or sonicate briefly to ensure complete dissolution.
 Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1-6 months) or at -80°C for long-
term storage (up to 6 months).[3][4]

Preparation of Working Solutions for In Vitro Assays

Materials:

e AZD5597 stock solution (in DMSO)

o Appropriate cell culture medium

Protocol:

e Thaw an aliquot of the AZD5597 stock solution at room temperature.

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations for your experiment.

e |tis recommended to keep the final concentration of DMSO in the culture medium below
0.5% to minimize solvent-induced cytotoxicity.

o Prepare fresh working solutions for each experiment. Due to the high hydrolytic stability of
AZD5597, it is expected to be stable in culture medium for the duration of most standard in
vitro assays.[1]

Preparation of Formulations for In Vivo Administration

The following are examples of formulations that have been used for in vivo studies. It is
recommended to prepare these formulations fresh on the day of use.[4]

Formulation 1: DMSO/PEG300/Tween-80/Saline
Materials:

o AZD5597
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DMSO

PEG300

Tween-80

Saline (0.9% NacCl)

Protocol:

Dissolve AZD5597 in DMSO to prepare a concentrated stock.
 |In a separate tube, mix the PEG300 and Tween-80.
e Add the AZD5597/DMSO stock to the PEG300/Tween-80 mixture and vortex thoroughly.

e Add the saline to the mixture in a stepwise manner while vortexing to ensure the final
solution is clear and homogenous.

e The final composition should be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.
[4] This formulation achieves a solubility of at least 2.5 mg/mL.[4]

Formulation 2: DMSO/SBE-3-CD/Saline
Materials:

AZD5597

DMSO

SBE-[3-CD (Sulfobutylether-f3-cyclodextrin)

Saline (0.9% NacCl)
Protocol:
e Prepare a 20% (w/v) solution of SBE-3-CD in saline.

¢ Dissolve AZD5597 in DMSO.
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e Add the AZD5597/DMSO solution to the SBE-[3-CD/saline solution.

e The final composition should be 10% DMSO and 90% (20% SBE-{3-CD in Saline).[4] This
formulation achieves a solubility of at least 2.5 mg/mL.[4]

Experimental Workflow for In Vitro Cell-Based
Assays

The following diagram illustrates a general workflow for conducting in vitro experiments with
AZD5597.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10789078?utm_src=pdf-body
https://www.medchemexpress.com/azd5597.html
https://www.medchemexpress.com/azd5597.html
https://www.benchchem.com/product/b10789078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Prepare AZD5597
Stock Solution (DMSO)

Prepare Working Solutions Seed Cells in
in Culture Medium Culture Plates

Treat Cells with
AZD5597

Incubate for
Desired Time

Perform Downstream Analysis
(e.g., Viability, Cell Cycle)

Click to download full resolution via product page

A typical workflow for in vitro cell-based assays with AZD5597.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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